Cas no 2228445-84-7 (2-bromo-1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2228445-84-7
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• CID: 5754513
• PubChem ID: 165649361
• Update Time: 2025-05-26

2-bromo-1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol
• 2228445-84-7
• EN300-1916072

• Inchi： 1S/C7H11BrN2O/c1-2-10-4-3-6(9-10)7(11)5-8/h3-4,7,11H,2,5H2,1H3
• InChI Key： QSCJKQXVKNJTEX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN(CC)N=1)O

Computed Properties

• Exact Mass: 218.00548g/mol
• Monoisotopic Mass: 218.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol

Introduction to 2-Bromo-1-(1-Ethyl-1H-Pyrazol-3-yl)ethan-1-ol (CAS No. 2228445-84-7)

2-Bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2228445-84-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 2-bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol makes it a valuable candidate for further research and development in the field of drug discovery.

The chemical structure of 2-bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol consists of a bromo-substituted ethyl group attached to a pyrazole ring, which is further substituted with an ethyl group. This combination of functional groups imparts specific chemical and biological properties to the compound. The bromine atom, in particular, can influence the compound's reactivity and binding affinity to various biological targets, making it a versatile scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 2-bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-bromo-1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-bromo-1-(1-Ethyl-1H-pyrazol-3-y l)ethan - 1 - ol have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its effective delivery to target tissues. Furthermore, preliminary toxicology studies have indicated that 2-bromo - 1 - ( 1 - Eth yl - 1 H - pyraz o l - 3 - yl ) e than - 1 - ol has a good safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 2-bromo - 1 - ( 1 - Eth yl - 1 H - pyraz o l - 3 - yl ) e than - 1 - ol has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been reported in the literature, including nucleophilic substitution reactions and transition-metal-catalyzed coupling reactions. These synthetic routes provide flexibility in the preparation of this compound, allowing for the exploration of structural modifications to enhance its biological activity and pharmacological properties.

In conclusion, 2-bromo - 1 - ( 1 - Eth yl - 1 H - pyraz o l - 3 - yl ) e than - 1 - ol (CAS No. 2228445 - 84 -7) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation as a therapeutic agent for inflammatory diseases and cancer. Ongoing research is expected to uncover additional insights into its mechanisms of action and clinical utility, paving the way for its eventual use in patient care.